Cas no 2869870-22-2 (2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)- )

• Product Name: 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)-
• CAS No: 2869870-22-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5563218
• Update Time: 2025-05-20

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-2-Acetyl-2-azabicyclo[3.1.0]hexane-1-carboxylic acid (ACI)
• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)-

• Inchi： 1S/C8H11NO3/c1-5(10)9-3-2-6-4-8(6,9)7(11)12/h6H,2-4H2,1H3,(H,11,12)/t6-,8+/m1/s1
• InChI Key： ZEJLDWWFFVTRLX-SVRRBLITSA-N
• SMILES： C([C@@]12N(C(=O)C)CC[C@@H]1C2)(=O)O

Additional information on 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)-

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)-

The compound 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)- (CAS No: 2869870-22-2) is a bicyclic amino acid derivative with unique structural and functional properties. This compound belongs to the class of bicyclic compounds, which are known for their rigid and stable frameworks, making them highly valuable in various chemical and biological applications. The azabicyclo[3.1.0]hexane core is a key structural feature of this molecule, contributing to its distinct conformational properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its (1S,5R)-stereoisomer configuration is particularly significant due to its ability to interact with specific biological targets with high precision. The acetyl group attached at the 2-position of the azabicyclo ring further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions and biological processes.

One of the most promising applications of this compound is in the field of peptide synthesis. The carboxylic acid group at position 1 allows for easy incorporation into peptide chains, making it a valuable building block in the construction of complex biomolecules. Additionally, the rigid bicyclic structure provides stability to the resulting peptides, which is crucial for maintaining their bioactivity under physiological conditions.

Research has also shown that this compound exhibits interesting pharmacokinetic properties. Its bicyclic framework enhances its ability to cross cellular membranes, making it a potential candidate for drug delivery systems. Furthermore, the stereospecificity of the (1S,5R)-isomer ensures that it interacts selectively with target receptors, reducing off-target effects and improving therapeutic efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and stereoselective alkylation reactions. The use of chiral catalysts has been particularly effective in achieving high enantiomeric excess during the synthesis process, ensuring the production of pure stereoisomers.

Recent advancements in computational chemistry have provided deeper insights into the electronic and steric properties of this compound. Quantum mechanical calculations have revealed that the azabicyclo[3.1.0]hexane ring system exhibits unique electronic delocalization patterns, which influence its reactivity in various chemical transformations.

The compound's ability to form stable complexes with metal ions has also been explored in recent studies. Its acetyl group can act as a coordinating ligand, enabling it to bind with transition metals such as zinc and copper with high affinity. This property makes it a potential candidate for applications in catalysis and metalloenzyme mimicry.

In conclusion, 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 2-acetyl-, (1S,5R)- is a versatile and intriguing compound with a wide range of applications in chemistry and biology. Its unique structural features and stereochemical properties make it an invaluable tool for researchers in various fields, from drug discovery to materials science.